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Compound of Interest

Compound Name: 3-Phenylpropanal

Cat. No.: B7769412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Phenylpropanal, a significant aldehyde in

organic synthesis and various industrial applications. It details its chemical identity, physical

properties, and provides a foundational understanding for its use in experimental settings.

Chemical Identity and Synonyms
3-Phenylpropanal is an organic compound with the chemical formula C9H10O.[1] Its structure

consists of a benzene ring substituted with a 3-oxopropyl group.[2] The preferred IUPAC name

for this compound is 3-Phenylpropanal.[1] It is widely known by its common synonym,

hydrocinnamaldehyde.[1][3] This compound is a key intermediate in many mechanistic studies

and a common substrate in organic synthesis.[1]

A comprehensive list of synonyms and identifiers is provided in the table below to aid in

literature searches and material sourcing.
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Table 1: Synonyms and Identifiers for 3-

Phenylpropanal

Preferred IUPAC Name 3-Phenylpropanal[1]

Common Synonyms

Hydrocinnamaldehyde[1][3], 3-

Phenylpropionaldehyde[2][3],

Benzenepropanal[2], Hydrocinnamic

aldehyde[2], Dihydrocinnamaldehyde[2][4],

Benzylacetaldehyde[2][5], β-

Phenylpropionaldehyde[1][4], Phenylpropyl

aldehyde[2][6]

CAS Number 104-53-0[1][3]

Molecular Formula C9H10O[7][8]

InChI Key YGCZTXZTJXYWCO-UHFFFAOYSA-N[8]

FEMA Number 2887[6][9]

Physicochemical Properties
3-Phenylpropanal is a colorless to light yellow liquid.[2] It is characterized by a strong, floral,

and slightly balsamic odor, often compared to hyacinth.[6] The compound is soluble in oils but

insoluble in water.[2] Key quantitative data regarding its physical and chemical properties are

summarized in the table below for easy reference and comparison.
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Table 2: Quantitative Physicochemical Data

for 3-Phenylpropanal

Molecular Weight 134.18 g/mol [3]

Density 1.01 g/cm³ at 20 °C[10]

Boiling Point 222 °C at 760 mmHg[7][10]

Melting Point -42 °C[7][10]

Flash Point 95 °C (closed cup)[7][10]

Vapor Pressure 15 hPa at 98 °C[10]

LogP 2.04[7]

Synthesis and Reactions
3.1. Synthesis

A primary method for the synthesis of 3-Phenylpropanal is the selective hydrogenation of

cinnamaldehyde.[1] This process involves the reduction of the carbon-carbon double bond in

the side chain of cinnamaldehyde while preserving the aldehyde functional group.

3.2. Experimental Protocol: Selective Hydrogenation of Cinnamaldehyde

While specific catalyst systems and reaction conditions can vary, a general approach involves

the use of a supported metal catalyst.

Materials: Cinnamaldehyde, hydrogen gas, a suitable solvent (e.g., ethanol, ethyl acetate),

and a hydrogenation catalyst (e.g., Palladium on carbon (Pd/C), Au-Pd/TiO2).

Procedure:

The cinnamaldehyde is dissolved in the chosen solvent in a high-pressure reactor.

The catalyst is added to the solution.

The reactor is sealed, purged with an inert gas, and then pressurized with hydrogen gas.
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The reaction mixture is stirred at a controlled temperature and pressure until the

stoichiometric amount of hydrogen has been consumed.

Upon completion, the reactor is cooled, and the pressure is released.

The catalyst is removed by filtration.

The solvent is removed under reduced pressure to yield crude 3-Phenylpropanal.

Purification can be achieved through distillation under reduced pressure.

3.3. Key Reactions

3-Phenylpropanal is a versatile reagent in organic synthesis. It undergoes typical aldehyde

reactions and can be used as a precursor for various molecules.

Oxidation: Can be oxidized to form hydrocinnamic acid.

Reduction: Can be reduced to form 3-phenylpropan-1-ol.

Henry Reaction: Reacts with nitromethane to form nitroaldols.

Cyanosilylation: Can undergo catalytic asymmetric cyanosilylation.

Logical Relationships and Workflows
The following diagrams illustrate the logical relationship between 3-Phenylpropanal and its

parent compound, as well as a simplified experimental workflow for its synthesis.
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Caption: Synthesis of 3-Phenylpropanal from Cinnamaldehyde.
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Caption: Simplified workflow for the synthesis and purification of 3-Phenylpropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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